Cas no 1797726-28-3 (5-Methyl-N-[[tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]-4-isoxazolecarboxamide)

• Product Name: 5-Methyl-N-[[tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]-4-isoxazolecarboxamide
• CAS No: 1797726-28-3
• MF: C₁₇H₂₀N₂O₃S
• MW: 332.417303085327
• CID: 5373635
• Update Time: 2025-05-23

5-Methyl-N-[[tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]-4-isoxazolecarboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-N-[[tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]-4-isoxazolecarboxamide

• Inchi： 1S/C17H20N2O3S/c1-13-15(11-19-22-13)16(20)18-12-17(7-9-21-10-8-17)23-14-5-3-2-4-6-14/h2-6,11H,7-10,12H2,1H3,(H,18,20)
• InChI Key： MOPUMSDDERAAFE-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NCC2(SC3=CC=CC=C3)CCOCC2)=O)C=N1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 546.6±50.0 °C(Predicted)
• pka: 14.05±0.46(Predicted)

Additional information on 5-Methyl-N-[[tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]-4-isoxazolecarboxamide

Comprehensive Overview of 5-Methyl-N-[[tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]-4-isoxazolecarboxamide (CAS No. 1797726-28-3)

The compound 5-Methyl-N-[[tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]-4-isoxazolecarboxamide (CAS No. 1797726-28-3) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its complex heterocyclic framework, this compound is often explored for its potential applications in pharmaceutical research, particularly in the development of novel small-molecule therapeutics. The presence of both isoxazole and tetrahydropyran moieties in its structure makes it a versatile candidate for targeting various biological pathways.

One of the most intriguing aspects of 5-Methyl-N-[[tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]-4-isoxazolecarboxamide is its potential role in modulating enzyme activity and protein-protein interactions. Researchers have hypothesized that the phenylthio group could enhance binding affinity to specific receptors, while the isoxazolecarboxamide moiety may contribute to metabolic stability. This dual functionality aligns with current trends in drug design, where multi-targeted approaches are increasingly favored to address complex diseases such as neurodegenerative disorders and cancer.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 5-Methyl-N-[[tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]-4-isoxazolecarboxamide due to their potential in precision medicine. The compound's ability to interact with biological targets at the molecular level makes it a promising candidate for personalized therapies. Moreover, its synthetic accessibility and modular structure allow for extensive structure-activity relationship (SAR) studies, which are critical for optimizing efficacy and minimizing side effects.

Another area where 5-Methyl-N-[[tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]-4-isoxazolecarboxamide has shown promise is in the field of chemical biology. Researchers are leveraging its unique properties to develop probe molecules for studying cellular processes. For instance, its fluorescence potential or ability to act as a ligand in bioconjugation experiments makes it invaluable for imaging techniques and diagnostic applications. This aligns with the broader trend of integrating chemical tools into biomedical research.

From a synthetic chemistry perspective, the preparation of 5-Methyl-N-[[tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]-4-isoxazolecarboxamide involves sophisticated organic synthesis techniques. Key steps often include cyclization reactions, functional group transformations, and catalyzed coupling processes. The compound's chirality and stereochemistry also present interesting challenges and opportunities for asymmetric synthesis, a hot topic in modern pharmaceutical manufacturing.

Given the increasing demand for sustainable chemistry, researchers are also exploring greener synthetic routes for 5-Methyl-N-[[tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]-4-isoxazolecarboxamide. This includes the use of biocatalysts, microwave-assisted synthesis, and flow chemistry techniques. Such innovations not only improve efficiency but also reduce the environmental footprint of drug development, addressing a key concern in the pharmaceutical industry today.

In conclusion, 5-Methyl-N-[[tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]-4-isoxazolecarboxamide (CAS No. 1797726-28-3) represents a fascinating intersection of medicinal chemistry, chemical biology, and synthetic innovation. Its multifaceted applications and adaptability to current research trends make it a compound of enduring interest. As the scientific community continues to uncover its potential, this molecule is poised to play a pivotal role in advancing therapeutic development and biomedical research.